Cas no 2246558-16-5 ((Ethoxymethyl)boronic acid)

• Product Name: (Ethoxymethyl)boronic acid
• CAS No: 2246558-16-5
• MF: C₃H₉BO₃
• MW: 103.912761449814
• CID: 5562170
• PubChem ID: 79576312
• Update Time: 2025-07-02

(Ethoxymethyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018132431
• EN300-4351743
• 2246558-16-5
• (ethoxymethyl)boronic acid
• (Ethoxymethyl)boronic acid

• Inchi： 1S/C3H9BO3/c1-2-7-3-4(5)6/h5-6H,2-3H2,1H3
• InChI Key： QDNPNZIWZFCVPC-UHFFFAOYSA-N
• SMILES： O(CB(O)O)CC

Computed Properties

• Exact Mass: 104.0644743g/mol
• Monoisotopic Mass: 104.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on (Ethoxymethyl)boronic acid

Introduction to (Ethoxymethyl)boronic Acid (CAS No. 2246558-16-5)

(Ethoxymethyl)boronic acid, with the chemical identifier CAS No. 2246558-16-5, is a compound of significant interest in the field of organic synthesis and pharmaceutical development. This boronic acid derivative has garnered attention due to its versatile applications and potential in the design of novel therapeutic agents. Boronic acids, in general, are well-known for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of the ethoxymethyl group in (Ethoxymethyl)boronic acid enhances its reactivity and makes it a valuable tool for researchers exploring new synthetic pathways.

The structure of (Ethoxymethyl)boronic acid consists of a boron atom bonded to two oxygen atoms from the boronic acid moiety and one oxygen atom from an ethoxy group. This configuration imparts unique chemical properties that make it particularly useful in various synthetic applications. The compound's ability to participate in cross-coupling reactions with aryl halides and other organic substrates has been widely exploited in the pharmaceutical industry for the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for medicinal applications. (Ethoxymethyl)boronic acid has emerged as a promising candidate due to its stability under various reaction conditions and its compatibility with a wide range of coupling partners. Its use in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules, has been particularly noteworthy. For instance, studies have demonstrated its efficacy in constructing intricate drug-like scaffolds that exhibit desirable biological activities.

One of the most compelling aspects of (Ethoxymethyl)boronic acid is its role in the development of targeted therapeutics. Boron-containing compounds have shown promise in various therapeutic areas, including oncology and infectious diseases. The ability to precisely modulate the structure of these compounds using cross-coupling reactions allows for the creation of highly specific inhibitors and probes. (Ethoxymethyl)boronic acid, with its unique reactivity, facilitates the synthesis of such targeted molecules, enabling researchers to explore novel treatment strategies.

Advances in computational chemistry have further enhanced the utility of (Ethoxymethyl)boronic acid. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drug candidates. These computational approaches have been instrumental in predicting binding affinities and optimizing molecular structures for improved efficacy. The integration of experimental data with computational predictions has created a powerful framework for drug discovery, where (Ethoxymethyl)boronic acid plays a pivotal role.

The pharmaceutical industry has also leveraged (Ethoxymethyl)boronic acid in the development of diagnostic agents. Boron neutron capture therapy (BNCT) is an emerging modality for cancer treatment that relies on the selective accumulation of boron-containing compounds in tumor tissues. (Ethoxymethyl)boronic acid derivatives have been investigated as potential boron carriers due to their ability to undergo cross-coupling reactions with biomolecules, facilitating targeted delivery systems. Such applications highlight the compound's versatility beyond traditional synthetic chemistry.

Environmental considerations have also influenced the research landscape surrounding (Ethoxymethyl)boronic acid. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. The use of this boronic acid derivative in catalytic systems has been explored as a means to achieve more sustainable chemical processes. These innovations align with broader trends in green chemistry, emphasizing the importance of environmentally conscious approaches in chemical synthesis.

The future prospects for (Ethoxymethyl)boronic acid are promising, with ongoing research aimed at expanding its applications and understanding its fundamental properties. As synthetic methodologies continue to evolve, this compound is expected to remain a cornerstone in the development of new drugs and materials. Its role in bridging organic synthesis with medicinal chemistry underscores its significance as a versatile building block for innovative therapeutics.